Cas no 55454-22-3 (2-Hepten-1-ol, (Z)-)

• Product Name: 2-Hepten-1-ol, (Z)-
• CAS No: 55454-22-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 351859
• PubChem ID: 5364958
• Update Time: 2025-04-19

2-Hepten-1-ol, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-1-ol, (Z)-
• (2Z)-2-Hepten-1-ol
• (Z)-2-Hepten-1-ol
• (Z)-HEPT-2-EN-1-OL
• (Z)-1-ethoxy-2-(tributylstannyl)ethene
• (Z)-2-ethoxyethenyl-1-tributylstannane
• cis-1-Ethoxy-2-(tri-n-butylstannyl)ethylene
• cis-2-hepten-1-ol
• cis-Tributyl[2-ethoxyethenyl]stannane
• hept-2(Z)-en-1-ol
• tributyl((Z)-2-ethoxyvinyl)stannane
• tributyl-((Z)-2-ethoxy-vinyl)-stannane
• tributyl[(Z)-2-ethoxyethenyl]stannane
• 55454-22-3
• DTXSID70879008
• SCHEMBL14616304
• ASFYPVGAALGVNR-WAYWQWQTSA-N
• (2Z)-2-Hepten-1-ol #

• Inchi： 1S/C7H14O/c1-2-3-4-5-6-7-8/h5-6,8H,2-4,7H2,1H3/b6-5-
• InChI Key： ASFYPVGAALGVNR-WAYWQWQTSA-N
• SMILES： OC/C=C\CCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8596 (estimate)
• Melting Point: 57°C (estimate)
• Boiling Point: 178.73°C (estimate)
• Refractive Index: 1.4359 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols